(Z)-methyl 2-(4-fluoro-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[4-fluoro-2-(1-methylpyrazole-3-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C15H13FN4O3S/c1-19-7-6-10(18-19)14(22)17-15-20(8-12(21)23-2)13-9(16)4-3-5-11(13)24-15/h3-7H,8H2,1-2H3
• InChI Key: VCMHHRLQEUGHSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N=C2N(C3=C(C=CC=C3S2)F)CC(=O)OC
• Molecular Formula: C15H13FN4O3S
• Molecular Weight: 348.4 g/mol
• CAS No.: 1173374-97-4

Description

(Z)-methyl 2-(4-fluoro-2-((1-methyl-1H-pyrazole-3-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a sophisticated synthetic compound designed for pharmaceutical and biological chemistry research. Its structure is characterized by a unique hybrid architecture, integrating a 4-fluorobenzo[d]thiazole core linked via an imino bond to a 1-methyl-1H-pyrazole-3-carbonyl moiety, with a methyl acetate side chain. This molecular framework is of significant interest in modern drug discovery, particularly in the development of pharmacophore hybrids , where distinct bioactive scaffolds are combined to create molecules with enhanced or novel biological properties . The design of this compound leverages the established pharmacological profiles of its constituent parts. Thiazole and benzothiazole derivatives are widely recognized for a diverse spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects . Similarly, pyrazole derivatives are frequently explored for their potent biological activities. The strategic fusion of these two privileged structures into a single molecule aims to produce a synergistic effect, making it a valuable candidate for screening against a variety of biological targets. Researchers can utilize this compound to investigate its mechanism of action , which may involve interactions with enzymes or receptors such as COX, LOX, or others within inflammatory and oncogenic pathways, as suggested by studies on analogous pyrazole-thiazole hybrids . Its well-defined structure also makes it a suitable intermediate for further synthetic modification in Structure-Activity Relationship (SAR) studies, enabling the optimization of potency and selectivity. This product is intended for research and development purposes only. It is strictly not for diagnostic, therapeutic, or any human or veterinary use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural differences and inferred properties between the target compound and analogues from the literature:

Compound Name (ID)	Core Structure	Substituents	Ester Group	Notable Properties
Target Compound	Benzo[d]thiazole	4-fluoro, 1-methylpyrazole-3-carbonyl imino	Methyl	Potential metabolic stability, planar conformation
Compound 4 ()	Thiazole	4-chlorophenyl, triazole	N/A	Triclinic crystallinity, high synthesis yield
Compound 5 ()	Thiazole	4-fluorophenyl, triazole	N/A	Triclinic crystallinity, planar/perpendicular groups
(Z)-ethyl 2-(2-((4-nitrobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate ()	Benzo[d]thiazole	4-nitrobenzoyl imino	Ethyl	Nitro group (electron-withdrawing), ethyl ester

Key Observations:

Substituent Electronic Effects: The target compound’s 4-fluoro substituent likely enhances metabolic stability and membrane permeability compared to the 4-chlorophenyl (Compound 4) and 4-nitrobenzoyl () groups. Fluorine’s small size and high electronegativity optimize binding interactions in biological systems.

Ester Group Influence :

• The methyl ester in the target compound may confer faster metabolic clearance compared to the ethyl ester in ’s compound, which could prolong half-life but increase lipophilicity.

Crystallinity and Synthesis :

• Compounds 4–5 () exhibit triclinic symmetry with high crystallinity, suggesting that the target compound—if synthesized similarly—may also form stable crystals, aiding purification and formulation .